Cas no 2229427-88-5 (2,2-difluoro-1-(2,4,5-trimethoxyphenyl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(2,4,5-trimethoxyphenyl)cyclopropan-1-amine
• CAS No: 2229427-88-5
• MF: C₁₂H₁₅F₂NO₃
• MW: 259.249210596085
• CID: 5947276
• PubChem ID: 165676074
• Update Time: 2025-05-26

2,2-difluoro-1-(2,4,5-trimethoxyphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2,4,5-trimethoxyphenyl)cyclopropan-1-amine
• 2229427-88-5
• EN300-1944109

• Inchi： 1S/C12H15F2NO3/c1-16-8-5-10(18-3)9(17-2)4-7(8)11(15)6-12(11,13)14/h4-5H,6,15H2,1-3H3
• InChI Key： VCLNEIIHYYQHMJ-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=C(C(=CC=1OC)OC)OC)N)F

Computed Properties

• Exact Mass: 259.10199966g/mol
• Monoisotopic Mass: 259.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.7Ų

Additional information on 2,2-difluoro-1-(2,4,5-trimethoxyphenyl)cyclopropan-1-amine

Research Brief on 2,2-Difluoro-1-(2,4,5-trimethoxyphenyl)cyclopropan-1-amine (CAS: 2229427-88-5)

2,2-Difluoro-1-(2,4,5-trimethoxyphenyl)cyclopropan-1-amine (CAS: 2229427-88-5) is a novel cyclopropane derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluorocyclopropane core and trimethoxyphenyl moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of biological pathways related to inflammation and oncology. The structural complexity and functional diversity of this molecule make it a compelling subject for ongoing research.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 2,2-difluoro-1-(2,4,5-trimethoxyphenyl)cyclopropan-1-amine. Preliminary findings suggest that the compound exhibits selective inhibition of key enzymes involved in inflammatory cascades, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These inhibitory effects are attributed to the strategic positioning of the difluorocyclopropane group, which enhances binding affinity and metabolic stability. Furthermore, the trimethoxyphenyl substituent appears to play a critical role in modulating the compound's pharmacokinetic properties.

In addition to its anti-inflammatory properties, 2,2-difluoro-1-(2,4,5-trimethoxyphenyl)cyclopropan-1-amine has demonstrated antitumor activity in preclinical models. Researchers have observed that the compound induces apoptosis in cancer cells by disrupting mitochondrial membrane potential and activating caspase-dependent pathways. These effects are particularly pronounced in hematological malignancies and solid tumors with high expression of pro-survival proteins. The dual functionality of this molecule—targeting both inflammation and cancer—positions it as a potential candidate for multifactorial therapeutic interventions.

The synthesis of 2,2-difluoro-1-(2,4,5-trimethoxyphenyl)cyclopropan-1-amine has also been a focal point of recent investigations. Advanced synthetic methodologies, including asymmetric catalysis and fluorination techniques, have been employed to achieve high yields and enantiomeric purity. These developments are critical for scaling up production and ensuring the compound's suitability for clinical trials. Notably, the use of green chemistry principles in the synthesis process has minimized environmental impact, aligning with contemporary trends in sustainable drug development.

Despite these advancements, challenges remain in the optimization of 2,2-difluoro-1-(2,4,5-trimethoxyphenyl)cyclopropan-1-amine for clinical use. Issues such as bioavailability, toxicity profiles, and drug-drug interactions require further investigation. Ongoing studies are exploring structural modifications to enhance the compound's therapeutic index while maintaining its biological efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into tangible medical applications.

In conclusion, 2,2-difluoro-1-(2,4,5-trimethoxyphenyl)cyclopropan-1-amine represents a promising avenue for drug discovery, with potential applications in inflammation and oncology. Its unique chemical structure and multifaceted biological activity underscore the importance of continued research in this area. Future studies should prioritize mechanistic elucidation, pharmacokinetic optimization, and preclinical validation to fully realize the therapeutic potential of this compound.